2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamide

• IUPAC Name: 2-[1-[2-cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamide
• InChI: InChI=1S/C15H15F4N3O/c16-12-5-10(7-20)13(6-11(12)15(17,18)19)22-3-1-2-9(8-22)4-14(21)23/h5-6,9H,1-4,8H2,(H2,21,23)
• InChI Key: UQMDNMLIKZSEAH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=CC(=C(C=C2C#N)F)C(F)(F)F)CC(=O)N
• Molecular Formula: C15H15F4N3O
• Molecular Weight: 329.29 g/mol

Description

2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamide is a chemical compound with significant importance in scientific research. It is commonly referred to as CFTRinh-172 and is a potent inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. The CFTR protein is responsible for regulating the transport of chloride ions across cell membranes, and its dysfunction results in cystic fibrosis (CF), a genetic disorder that affects multiple organs.

Mechanism of Action

2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamideinh-172 works by binding to the 2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamide protein and preventing its activation by cyclic adenosine monophosphate (cAMP). This leads to a decrease in chloride ion transport across cell membranes, which is the hallmark of 2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamide dysfunction in cystic fibrosis. 2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamideinh-172 has been shown to be a highly selective inhibitor of 2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamide, with no significant effects on other chloride channels or transporters.
Biochemical and Physiological Effects
2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamideinh-172 has been shown to have several biochemical and physiological effects in various cell types. In airway epithelial cells, it has been shown to increase the viscosity of airway surface liquid, which can impair mucociliary clearance and contribute to airway obstruction in cystic fibrosis. In intestinal cells, it has been shown to reduce fluid secretion and increase absorption, which can lead to constipation and dehydration in cystic fibrosis. In pancreatic cells, it has been shown to reduce bicarbonate secretion, which can impair digestion and lead to malnutrition in cystic fibrosis.

Advantages and Limitations for Lab Experiments

2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamideinh-172 has several advantages for lab experiments, including its high potency, selectivity, and specificity for 2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamide inhibition. It has also been shown to be stable and soluble in various solvents, which makes it easy to use in experiments. However, 2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamideinh-172 has some limitations, including its potential off-target effects and the need for careful dose optimization to avoid cytotoxicity.

Future Directions

2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamideinh-172 has several potential future directions for scientific research. One area of interest is the development of more potent and selective 2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamide inhibitors for the treatment of cystic fibrosis. Another area of interest is the investigation of the role of 2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamide in other diseases, such as secretory diarrhea and polycystic kidney disease. Additionally, 2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamideinh-172 could be used as a tool to investigate the regulation of other ion channels and transporters in various cell types.

Synthesis Methods

The synthesis of 2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamideinh-172 involves the reaction of 2-cyano-4-fluoro-5-(trifluoromethyl)aniline with 3-piperidin-1-ylpropanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with acetic anhydride to yield the final product, 2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamideinh-172.

Scientific Research Applications

2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamideinh-172 has been extensively used in scientific research to study the function and dysfunction of the 2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamide protein. It has been used to inhibit 2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamide activity in various cell types, including airway epithelial cells, intestinal cells, and pancreatic cells. This has allowed researchers to investigate the role of 2-[1-[2-Cyano-4-fluoro-5-(trifluoromethyl)phenyl]piperidin-3-yl]acetamide in various physiological processes, such as mucociliary clearance, electrolyte transport, and pancreatic bicarbonate secretion.